Cas no 128019-07-8 (3-{(benzyloxy)carbonylamino}naphthalene-2-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}naphthalene-2-carboxylic acid
• CAS No: 128019-07-8
• MF: C₁₉H₁₅NO₄
• MW: 321.326705217361
• CID: 1222081
• PubChem ID: 54463711
• Update Time: 2025-06-08

3-{(benzyloxy)carbonylamino}naphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]-
• 3-(phenylmethoxycarbonylamino)naphthalene-2-carboxylic acid
• 3-{(benzyloxy)carbonylamino}naphthalene-2-carboxylic acid
• EN300-122022
• SCHEMBL7268166
• DTXSID30711511
• AKOS009090659
• 128019-07-8
• 3-{[(Benzyloxy)carbonyl]amino}naphthalene-2-carboxylic acid
• XDJYVOJZMCUIQN-UHFFFAOYSA-N
• 3-(benzyloxyformamido)-2-naphthoic acid

• Inchi： 1S/C19H15NO4/c21-18(22)16-10-14-8-4-5-9-15(14)11-17(16)20-19(23)24-12-13-6-2-1-3-7-13/h1-11H,12H2,(H,20,23)(H,21,22)
• InChI Key： XDJYVOJZMCUIQN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C2C=CC=CC2=CC=1C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.10015
• Monoisotopic Mass: 321.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 3-{(benzyloxy)carbonylamino}naphthalene-2-carboxylic acid

Recent Advances in the Study of 3-{(benzyloxy)carbonylamino}naphthalene-2-carboxylic Acid (CAS: 128019-07-8)

The compound 3-{(benzyloxy)carbonylamino}naphthalene-2-carboxylic acid (CAS: 128019-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the role of 3-{(benzyloxy)carbonylamino}naphthalene-2-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure, featuring a naphthalene core with a benzyloxycarbonylamino group, makes it a versatile building block for the development of inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent protease inhibitors, showcasing its relevance in antiviral and anticancer drug development.

In addition to its synthetic applications, 3-{(benzyloxy)carbonylamino}naphthalene-2-carboxylic acid has been investigated for its direct biological effects. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain inflammatory mediators, suggesting its potential as a lead compound for anti-inflammatory therapeutics. Researchers are currently exploring its mechanism of action, with a focus on its interaction with key signaling pathways involved in inflammation and immune response.

Another area of interest is the compound's potential in targeted drug delivery systems. Due to its aromatic structure and functional groups, 3-{(benzyloxy)carbonylamino}naphthalene-2-carboxylic acid can be conjugated with various drug molecules to enhance their solubility and bioavailability. Recent advancements in nanotechnology have further expanded its applications, with studies reporting its use in the development of nanoparticle-based drug carriers for cancer therapy.

Despite these promising findings, challenges remain in the clinical translation of 3-{(benzyloxy)carbonylamino}naphthalene-2-carboxylic acid-based therapeutics. Issues such as metabolic stability, toxicity profiles, and large-scale synthesis need to be addressed in future research. Ongoing studies are focusing on structural modifications to optimize its pharmacokinetic properties while maintaining its biological activity.

In conclusion, 3-{(benzyloxy)carbonylamino}naphthalene-2-carboxylic acid (CAS: 128019-07-8) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug development. The latest research underscores its potential as both a synthetic intermediate and a bioactive compound, paving the way for novel therapeutic strategies. Further investigations are warranted to fully exploit its pharmacological potential and overcome current limitations in its clinical application.